Cas no 338410-42-7 (4-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate)

• Product Name: 4-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate
• CAS No: 338410-42-7
• MF: C₁₅H₁₀ClF₃N₂O₃S
• MW: 390.764711856842
• CID: 5025705
• Update Time: 2025-07-31

4-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl](cyano)methyl}phenyl methanesulfonate
• Bionet1_003092
• HMS577G14
• 4-{1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate
• 4-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate

• Inchi： 1S/C15H10ClF3N2O3S/c1-25(22,23)24-11-4-2-9(3-5-11)12(7-20)14-13(16)6-10(8-21-14)15(17,18)19/h2-6,8,12H,1H3
• InChI Key： WHDFOXDIHMWJOD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C#N)C1C=CC(=CC=1)OS(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 606
• XLogP3: 3.3
• Topological Polar Surface Area: 88.4

Additional information on 4-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate

4-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate (CAS No. 338410-42-7): A Comprehensive Overview

4-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate (CAS No. 338410-42-7) is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, often referred to by its abbreviated name or CAS number, is known for its unique structural features and versatile applications. Its molecular structure includes a pyridinyl ring substituted with chloro and trifluoromethyl groups, coupled with a nitrile and methanesulfonate functional group, making it a subject of interest for researchers and industry professionals alike.

The chemical properties of 4-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate are defined by its high stability and reactivity under specific conditions. The presence of the trifluoromethyl group enhances its lipophilicity, which is crucial for its performance in various formulations. Additionally, the nitrile group contributes to its ability to participate in further chemical transformations, making it a valuable intermediate in synthetic chemistry. Researchers often explore its solubility, melting point, and thermal stability to optimize its use in different applications.

In the agrochemical industry, 4-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate is frequently studied for its potential as a key intermediate in the synthesis of advanced crop protection agents. With the growing demand for sustainable and efficient pesticides, this compound's role in developing next-generation agrochemicals is increasingly highlighted. Its structural motifs are often linked to enhanced efficacy and reduced environmental impact, aligning with modern trends in green chemistry and precision agriculture.

The pharmaceutical sector also shows interest in CAS No. 338410-42-7 due to its potential as a building block for drug discovery. The compound's unique scaffold is explored for designing molecules with bioactive properties, particularly in targeting specific enzymes or receptors. Recent studies have investigated its derivatives for applications in anti-inflammatory and antimicrobial therapies, reflecting the broader industry focus on innovative therapeutic solutions.

From a market perspective, the demand for 4-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate is influenced by advancements in chemical synthesis and process optimization. Manufacturers are investing in scalable production methods to meet the needs of diverse industries. The compound's pricing and availability are often discussed in the context of supply chain dynamics and regulatory compliance, which are critical factors for stakeholders.

In terms of research and development, CAS No. 338410-42-7 continues to be a focal point for academic and industrial labs. Scientists are exploring its mechanistic pathways and derivative synthesis to unlock new functionalities. The compound's relevance in catalysis and material science further expands its potential, with ongoing studies examining its role in creating advanced polymers and coatings.

For those seeking detailed safety data and handling guidelines, it is essential to consult reliable sources such as material safety data sheets (MSDS) and regulatory databases. Proper storage conditions and handling protocols ensure safe usage in laboratory and industrial settings. The compound's compatibility with other chemicals and its environmental impact are also key considerations for sustainable practices.

In conclusion, 4-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-nitriloethyl}phenyl methanesulfonate (CAS No. 338410-42-7) represents a versatile and valuable compound with broad applications across multiple industries. Its unique chemical structure, combined with its functional versatility, makes it a subject of ongoing research and commercial interest. As industries continue to innovate, the role of this compound in agrochemicals, pharmaceuticals, and advanced materials is expected to grow, reinforcing its importance in modern chemistry.